Topotactic elimination of water across a C–C ligand bond in a dense 3-D metal–organic framework†
Chemical Communications Pub Date: 2014-09-08 DOI: 10.1039/C4CC06136E
Abstract
Upon heating, lithium L-malate undergoes topotactic dehydration to form a phase containing the unsaturated fumarate ligand, in which the original 3-D framework remains intact. Insight into this unusual transformation has been obtained by single crystal X-ray diffraction, MAS-NMR, in situ powder X-ray diffraction and DFT calculations.
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Journal Name：Chemical Communications
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CAS no.: 179111-05-8
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CAS no.: 108561-00-8
